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Compound of Interest

Compound Name: Dasatinib-d8

Cat. No.: B023192

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of the commercial suppliers, availability, and technical applications of
Dasatinib-d8. This deuterated analog of the potent tyrosine kinase inhibitor Dasatinib is a
critical tool for pharmacokinetic and bioanalytical studies.

Commercial Suppliers and Availability

Dasatinib-d8 is available from a range of commercial suppliers specializing in research
chemicals and analytical standards. The compound, identified by CAS number 1132093-70-9,
Is primarily utilized as an internal standard for the quantification of Dasatinib in various
biological matrices by mass spectrometry.[1][2] The table below summarizes key quantitative
data from several prominent suppliers.
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. . Available Storage .
Supplier Purity . Solubility
Quantities Temperature

>99% deuterated

Cayman ] DMSO,
) forms (d1-d8); Inquire -20°C[1]
Chemical Methanol[1]
<1% dO[1]
High Quality
] (Certificate of ] ] ]
Simson Pharma ] Inquire Inquire Inquire
Analysis
provided)
-80°C (6
GlpBio Inquire 1mg, 5mg, 10mg  months), -20°C DMSO, Methanol
(1 month)
Santa Cruz ) ] ) )
) Inquire Inquire Inquire Inquire
Biotechnology
] -20°C (3 years) ]
InvivoChem > 99%]3] 1mg 3l Inquire
MyBioSource Inquire Inquire -2°C (3 years)[4] Inquire
HANGZHOU
LEAP CHEM Inquire Inquire Inquire Inquire
CO., LTD.

Core Application: Internal Standard in Bioanalysis

The primary and most critical application of Dasatinib-d8 is as an internal standard in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) methods for the precise
quantification of Dasatinib in biological samples such as plasma.[2][5][6] The stable isotope-
labeled Dasatinib-d8 co-elutes with the unlabeled Dasatinib but is distinguishable by its higher
mass. This allows for the correction of variability during sample preparation and instrument
analysis, ensuring accurate and reliable pharmacokinetic data.[2]

Experimental Workflow: Quantification of Dasatinib in
Plasma
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The following diagram outlines a typical experimental workflow for the quantification of
Dasatinib in plasma samples using Dasatinib-d8 as an internal standard.
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Caption: A typical workflow for the quantification of Dasatinib in plasma using Dasatinib-d8.

Detailed Experimental Protocol: LC-MS/MS
Quantification of Dasatinib in Human Plasma

The following protocol is a detailed methodology for the determination of Dasatinib in human
plasma using LC-MS/MS with Dasatinib-d8 as the internal standard. This method is based on
established and validated procedures.[5]

1. Preparation of Stock and Working Solutions:
o Dasatinib Stock Solution: Prepare a stock solution of Dasatinib in methanol.

o Dasatinib-d8 Internal Standard (IS) Working Solution: Prepare a working solution of
Dasatinib-d8 in methanol at a concentration of 0.4 pg/mL.[5]

» Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and
QC samples by serial dilution of the Dasatinib stock solution with methanol.[5]

2. Sample Preparation:

e To 200 pL of human plasma, add a known amount of the Dasatinib-d8 internal standard
working solution.

o Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).[5][6]
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Vortex the mixture and then centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for analysis.

. LC-MS/MS Analysis:

Liquid Chromatography (LC):

o Column: Waters Atlantis dC18 Column (75 x 4.6 mm, 3.5 um) or equivalent.[5]

o Mobile Phase: A gradient of methanol and an aqueous buffer (e.g., 20 mM ammonium
formate).[6]

o Flow Rate: 0.5 mL/min.[6]

Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI) in the positive ion mode.[5]

o Detection Mode: Multiple Reaction Monitoring (MRM).[5]

o MRM Transitions:

» Dasatinib: m/z 488.1 > 401.1[5]

» Dasatinib-d8: m/z 496.15 > 406.1[5]

. Data Analysis:

Integrate the peak areas for both Dasatinib and Dasatinib-d8.

Calculate the ratio of the peak area of Dasatinib to the peak area of Dasatinib-d8.

Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

Determine the concentration of Dasatinib in the unknown samples by interpolating their peak
area ratios from the calibration curve. The linear range for this method has been established
from 1-400 ng/mL.[5]
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Mechanism of Action: Dasatinib Signaling Pathways

Dasatinib is a potent inhibitor of multiple tyrosine kinases, primarily targeting the Bcr-Abl fusion
protein and members of the Src family of kinases.[1] Its therapeutic effects in treating certain
types of leukemia stem from its ability to block the signaling pathways that drive cancer cell
proliferation and survival.[1][7]
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Caption: Dasatinib's inhibition of Bcr-Abl and Src family kinases.

This guide provides a foundational understanding of the commercial landscape and technical
utilization of Dasatinib-d8 for research professionals. For specific pricing, availability, and
detailed technical data sheets, it is recommended to directly contact the suppliers listed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [The Researcher's Guide to Dasatinib-d8: Commercial
Availability and Technical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023192#commercial-suppliers-and-availability-of-
dasatinib-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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